Cas no 215610-27-8 (1H-Pyrazole-3-carboxamide, N,N-diethyl-)
215610-27-8 structure
Product Name:1H-Pyrazole-3-carboxamide, N,N-diethyl-
CAS No:215610-27-8
MF:C8H13N3O
MW:167.208321332932
CID:1408611
PubChem ID:5128709
Update Time:2025-04-20
1H-Pyrazole-3-carboxamide, N,N-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-carboxamide, N,N-diethyl-
- N,N-diethyl pyrazole-3-carboxamide
- N,N-diethyl-1H-pyrazole-3-carboxamide
- DB-326857
- 215610-27-8
- SCHEMBL5285523
- AKOS003653039
- STK966886
- N,N-diethyl-1H-pyrazole-5-carboxamide
-
- Inchi: 1S/C8H13N3O/c1-3-11(4-2)8(12)7-5-6-9-10-7/h5-6H,3-4H2,1-2H3,(H,9,10)
- InChI Key: UIOHTQSUZMXGHO-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=NN1)N(CC)CC
Computed Properties
- Exact Mass: 167.10599
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 49Ų
Experimental Properties
- PSA: 48.99
1H-Pyrazole-3-carboxamide, N,N-diethyl- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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